Cas no 1212094-22-8 (trans-4-(1-Piperidinyl)tetrahydro-3-furanamine)

• Product Name: trans-4-(1-Piperidinyl)tetrahydro-3-furanamine
• CAS No: 1212094-22-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 1087803
• PubChem ID: 37134634
• Update Time: 2025-05-18

trans-4-(1-Piperidinyl)tetrahydro-3-furanamine Chemical and Physical Properties

Names and Identifiers

• trans-4-(Piperidin-1-yl)tetrahydrofuran-3-amine
• (3R,4R)-4-(1-Piperidinyl)tetrahydro-3-furanamine
• trans-4-(1-piperidinyl)tetrahydro-3-furanamine(SALTDATA: FREE)
• [trans-4-(1-piperidinyl)tetrahydro-3-furanyl]amine
• (3R,4R)-4-piperidin-1-yloxolan-3-amine
• 1212094-22-8
• trans-4-(1-piperidinyl)tetrahydro-3-furanamine
• AKOS006317435
• trans-4-(1-Piperidinyl)tetrahydro-3-furanamine

• MDL： MFCD11617301
• Inchi： 1S/C9H18N2O/c10-8-6-12-7-9(8)11-4-2-1-3-5-11/h8-9H,1-7,10H2/t8-,9-/m0/s1
• InChI Key： LIVAHWSHBPBTDT-IUCAKERBSA-N
• SMILES： O1C[C@@H]([C@H](C1)N1CCCCC1)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Additional information on trans-4-(1-Piperidinyl)tetrahydro-3-furanamine

Introduction to trans-4-(1-Piperidinyl)tetrahydro-3-furanamine (CAS No. 1212094-22-8)

trans-4-(1-Piperidinyl)tetrahydro-3-furanamine (CAS No. 1212094-22-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TPTHF, is a derivative of tetrahydrofuran and piperidine, two important heterocyclic compounds with diverse applications in the development of novel drugs and therapeutic agents.

The structure of trans-4-(1-Piperidinyl)tetrahydro-3-furanamine is characterized by a tetrahydrofuran ring linked to a piperidine ring through a nitrogen atom. This unique structural arrangement confers the compound with distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical applications. Recent studies have highlighted its potential in the treatment of neurological disorders, particularly in modulating neurotransmitter systems.

In the realm of medicinal chemistry, TPTHF has been investigated for its ability to interact with specific receptors in the central nervous system (CNS). Research has shown that this compound can effectively bind to serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. These findings suggest that trans-4-(1-Piperidinyl)tetrahydro-3-furanamine may have therapeutic potential in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

Beyond its receptor-binding properties, TPTHF has also been studied for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration. This neuroprotective activity is particularly relevant in the context of neurodegenerative diseases like Alzheimer's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of trans-4-(1-Piperidinyl)tetrahydro-3-furanamine has been extensively evaluated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate bioavailability. It is metabolized primarily by the liver through cytochrome P450 enzymes, with metabolites being excreted via urine and feces.

In terms of safety and toxicity, preclinical studies have indicated that TPTHF has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the dosage and formulation to maximize therapeutic efficacy while minimizing potential side effects.

The potential applications of trans-4-(1-Piperidinyl)tetrahydro-3-furanamine extend beyond neurological disorders. Recent studies have explored its use in pain management and as an adjunct therapy in cancer treatment. Preliminary findings suggest that this compound may enhance the effectiveness of existing pain medications by modulating pain pathways in the CNS. Additionally, its anti-inflammatory properties make it a promising candidate for reducing inflammation-associated pain.

In the context of cancer therapy, TPTHF has shown promise as a potential adjuvant agent. Preclinical studies have demonstrated that it can enhance the efficacy of chemotherapy drugs by reducing drug resistance and improving tumor cell apoptosis. These findings highlight the multifaceted nature of this compound and its potential to address multiple therapeutic areas.

The development of novel drugs based on compounds like trans-4-(1-Piperidinyl)tetrahydro-3-furanamine is a complex process that involves extensive research and rigorous testing. From initial synthesis to preclinical evaluation and clinical trials, each step is crucial for ensuring the safety and efficacy of the final product. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound.

In conclusion, trans-4-(1-Piperidinyl)tetrahydro-3-furanamine (CAS No. 1212094-22-8) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting neurological disorders, pain management, and cancer treatment. As research progresses, it is likely that this compound will continue to reveal new possibilities for improving human health.